Cas no 2172263-53-3 (4-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172263-53-3
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 6049970
• PubChem ID: 165505329
• Update Time: 2025-05-19

4-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2172263-53-3
• EN300-1455133

• Inchi： 1S/C15H20FNO2/c1-9(2)17-7-12(13(8-17)15(18)19)11-5-4-10(3)6-14(11)16/h4-6,9,12-13H,7-8H2,1-3H3,(H,18,19)
• InChI Key： NRFPWYBCBXCEGL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CN(C(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 265.14780704g/mol
• Monoisotopic Mass: 265.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

4-(2-Fluoro-4-Methylphenyl)-1-(Propan-2-Yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

4-(2-Fluoro-4-Methylphenyl)-1-(Propan-2-Yl)Pyrrolidine-3-Carboxylic Acid, identified by the CAS registry number 2172263-53-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their unique properties and versatile functionalities. The structure of this molecule incorporates a pyrrolidine ring, a 4-fluoro-4-methylphenyl group, and a propan-2-yl substituent, making it a valuable compound in both academic research and industrial settings.

The synthesis of 4-(2-Fluoro-4-Methylphenyl)-1-(Propan-2-Yl)Pyrrolidine-3-Carboxylic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the product. This approach not only enhances the efficiency of production but also aligns with the growing demand for sustainable chemical practices.

The structural features of this compound make it an excellent candidate for exploring its pharmacological properties. Studies have shown that pyrrolidine derivatives often exhibit promising bioactivity, particularly in the context of enzyme inhibition and receptor modulation. In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the potential of this compound as a modulator of G-protein coupled receptors (GPCRs). The results indicated that it displayed moderate potency in inhibiting certain receptor subtypes, suggesting its potential as a lead compound for drug development.

Beyond its pharmacological applications, 4-(2-Fluoro-4-Methylphenyl)-1-(Propan-2-Yl)Pyrrolidine-3-Carboxylic Acid has also been explored for its role in materials science. The incorporation of fluorine atoms into organic frameworks is known to enhance thermal stability and electronic properties. Recent research has focused on utilizing this compound as a building block for constructing advanced materials, such as stimuli-responsive polymers and organic semiconductors. These studies highlight its versatility and potential impact across multiple disciplines.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful in determining its molecular formula and confirming its identity. Additionally, computational chemistry tools have been employed to predict its physicochemical properties, such as solubility, logP values, and hydrogen bonding capacity. These insights are crucial for optimizing its formulation and delivery in pharmaceutical applications.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradation and eco-toxicity of 4-(2-Fluoro-4-Methylphenyl)-1-(Propan-2-Yl)Pyrrolidine-3-Carboxylic Acid are currently underway to assess its safety profile. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms, which is promising for its potential use in agrochemicals or other environmentally sensitive applications.

In conclusion, 4-(2-fluoro-4-methylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, with its unique structural features and diverse functional groups, represents a valuable compound with wide-ranging applications across chemistry and pharmacology. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial contexts.